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Compound of Interest

Compound Name: Mycothiol

Cat. No.: B1677580 Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

defense mechanisms of various organisms is paramount. This guide provides a detailed

functional comparison of two key low-molecular-weight thiols: mycothiol (MSH), the primary

thiol in most Actinomycetes including the pathogen Mycobacterium tuberculosis, and

glutathione (GSH), the ubiquitous thiol in most other bacteria and eukaryotes.

This comparison delves into the enzymatic machinery that utilizes these thiols for detoxification

and maintaining cellular redox homeostasis. We present a side-by-side analysis of their

biosynthesis, the enzymes involved in their conjugation and reduction pathways, and available

kinetic data to offer a comprehensive overview of their functional similarities and distinctions.

At a Glance: Key Functional Differences
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Feature
Mycothiol-Dependent
System

Glutathione-Dependent
System

Primary Organisms
Actinomycetes (e.g.,

Mycobacterium, Streptomyces)

Most other bacteria and

eukaryotes

Structure
N-acetylcysteine-glucosamine-

inositol
γ-glutamyl-cysteinyl-glycine

Biosynthesis

Multi-step pathway involving

MshA, MshB, MshC, and

MshD

Two-step ATP-dependent

pathway involving glutamate-

cysteine ligase and glutathione

synthetase

Detoxification Pathway

Simpler, often two-step

process involving S-

conjugation and cleavage by

mycothiol S-conjugate

amidase (Mca)

More complex mercapturic

acid pathway involving multiple

enzymatic steps

Key Detoxification Enzymes

Mycothiol S-transferase (MST),

Mycothiol S-conjugate

amidase (Mca)

Glutathione S-transferases

(GSTs), γ-glutamyltransferase,

dipeptidases, N-

acetyltransferase

Reductase Mycothione Reductase (Mtr) Glutathione Reductase (GR)

Quantitative Comparison of Enzyme Performance
A direct quantitative comparison of the kinetic parameters of mycothiol- and glutathione-

dependent enzymes is challenged by the limited availability of studies using identical

substrates. However, data from various sources provide insights into their individual

efficiencies.

Table 1: Kinetic Parameters of Mycothiol S-Transferase (MST) and Glutathione S-

Transferases (GSTs)
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Enzyme Organism
Substrate
(s)

K_m_ k_cat_ V_max_
Referenc
e

Mycothiol

S-

transferase

(MST)

Mycobacte

rium

tuberculosi

s

Mycothiol

(MSH)

9.8 ± 1.0

µM
-

1484 RFU

min⁻¹
[1]

Glutathione

S-

Transferas

e (GST)

Hyalomma

dromedarii

(Camel

Tick

Larvae)

1-chloro-

2,4-

dinitrobenz

ene

(CDNB)

0.43 mM - 9.2 U mg⁻¹ [2]

Glutathione

S-

Transferas

e (GST)

Gordonia

rubripertinc

ta CWB2

(StyI)

1-chloro-

2,4-

dinitrobenz

ene

(CDNB)

0.0682 ±

0.0074 mM
-

0.0158 ±

0.0002 U

mg⁻¹

[3]

Glutathione

S-

Transferas

e (GST)

Gordonia

rubripertinc

ta CWB2

(StyJ)

1-chloro-

2,4-

dinitrobenz

ene

(CDNB)

2.0281 ±

0.1301 mM
-

0.348 ±

0.008 U

mg⁻¹

[3]

Glutathione

S-

Transferas

e GstA

Escherichi

a coli

(strain

K12)

1-chloro-

2,4-

dinitrobenz

ene

(CDNB)

- 9 s⁻¹ - [4]

Glutathione

S-

Transferas

e (GST)

Various

1-chloro-

2,4-

dinitrobenz

ene

(CDNB) &

GSH

~100 µM

(for both)
-

40-60

µmol/min

per mg

[5]
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Table 2: Kinetic Parameters of Mycothione Reductase (Mtr) and Glutathione Reductases (GR)

Enzyme Organism Substrate K_m_ k_cat_ Reference

Mycothione

Reductase

(Mtr)

Mycobacteriu

m smegmatis

Mycothiol-

monobimane

adduct

95 ± 8 µM 8 s⁻¹ [3]

Glutathione

Reductase
Spinach NADPH 3-6 µM - [6]

Glutathione

Reductase
Yeast NADPH 3-6 µM - [6]

Glutathione

Reductase

Escherichia

coli
NADPH 3-6 µM - [6]

Table 3: Kinetic Parameters of Mycothiol- and Glutathione-Dependent Formaldehyde

Dehydrogenases

Enzyme Organism Substrate K_m_ k_cat_ Reference

Glutathione-

dependent

Formaldehyd

e

Dehydrogena

se

Human liver

Formaldehyd

e (in

presence of

GSH)

4 µM 200 min⁻¹ [7]

Visualizing the Pathways
To better understand the functional workflows of these two systems, the following diagrams

illustrate their respective biosynthesis and detoxification pathways.
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Mycothiol Biosynthesis

Glucose-6-Phosphate Inositol-1-PhosphateIno1 GlcNAc-InsMshA GlcN-InsMshB Cys-GlcN-Ins

MshC
(+ Cysteine, ATP) Mycothiol (MSH)

MshD
(+ Acetyl-CoA)

Click to download full resolution via product page

Mycothiol Biosynthesis Pathway.

Glutathione Biosynthesis

Glutamate γ-Glutamylcysteine

Glutamate-cysteine
ligase (GCL)

Cysteine Glycine

Glutathione (GSH)Glutathione
synthetase (GS)

Click to download full resolution via product page

Glutathione Biosynthesis Pathway.
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Mycothiol-Dependent Detoxification

Electrophilic Xenobiotic (R-X)

Mycothiol S-conjugate (MS-R)

Mycothiol (MSH)

Mycothiol S-transferase
(MST)

Mercapturic Acid (AcCys-R)

Mycothiol S-conjugate
amidase (Mca)

GlcN-Ins

Mycothiol S-conjugate
amidase (Mca)

Excretion Recycling for MSH synthesis

Click to download full resolution via product page

Mycothiol-Dependent Detoxification Pathway.
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Glutathione-Dependent Detoxification (Mercapturic Acid Pathway)

Electrophilic Xenobiotic (R-X)

Glutathione S-conjugate (GS-R)

Glutathione (GSH)

Glutathione S-transferase
(GST)

Cysteinylglycine conjugate

γ-Glutamyl-transpeptidase

Cysteine conjugate

Dipeptidase

Mercapturic Acid (N-acetylcysteine conjugate)

N-acetyltransferase

Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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